Cas no 22454-92-8 (Mesurol Phenol Sulfoxide)

• Product Name: Mesurol Phenol Sulfoxide
• CAS No: 22454-92-8
• MF: C₉H₁₂O₂S
• MW: 184.255381584167
• CID: 1410392
• PubChem ID: 3029900
• Update Time: 2025-04-20

Mesurol Phenol Sulfoxide Chemical and Physical Properties

Names and Identifiers

• Phenol, 3,5-dimethyl-4-(methylsulfinyl)-
• SCHEMBL11684439
• methiocarb sulphoxide phenol (M04)
• 4-(Methylsulfinyl)-3,5-xylenol
• 3,5-Dimethyl-4-(methylsulfinyl)phenol
• 1Y8N1PC5Z0
• NS00067052
• UNII-1Y8N1PC5Z0
• MesurolPhenolSulfoxide
• DTXSID20865052
• SL20640000
• Methiocarb-sulfoxide phenol
• 4-(Methylsulfinyl)-3,5-dimethylphenol
• Q27253162
• 4-(methylsulfinyl) 3,5-dimethylphenol
• 22454-92-8
• 3,5-XYLENOL, 4-(METHYLSULFINYL)-
• 3,5-dimethyl-4-(methylsulfinyl)-phenol
• methiocarb TP2
• Mesurol phenol sulfoxide
• methiocarb sulfoxide phenol
• NIOSH/SL2064000
• Mesurol Phenol Sulfoxide

• Inchi： 1S/C9H12O2S/c1-6-4-8(10)5-7(2)9(6)12(3)11/h4-5,10H,1-3H3
• InChI Key： ZHBBDQFXEDCQFI-UHFFFAOYSA-N
• SMILES： S(C)(C1C(C)=CC(=CC=1C)O)=O

Computed Properties

• Exact Mass: 184.05586
• Monoisotopic Mass: 184.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• PSA: 37.3